tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate (TBAT) is an organic compound with a wide range of applications in the scientific research field. TBAT is a highly versatile compound that can be used in a variety of different experiments and applications. It has been used in a variety of different scientific research studies in order to gain insight into the biochemical and physiological effects of certain compounds, as well as to develop new methods of synthesis and drug delivery.
Scientific Research Applications
Tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate has a wide range of applications in the scientific research field. It has been used in studies to investigate the biochemical and physiological effects of various compounds, as well as to develop new methods of synthesis and drug delivery. It has also been used in studies to investigate the effects of various environmental factors on the growth and development of organisms. In addition, this compound has been used in studies to investigate the mechanisms of action of various drugs and to identify potential new drug targets.
Mechanism of Action
The mechanism of action of tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate is not completely understood. However, it is believed to act as a ligand that binds to specific receptors in the body and modulates their activity. This binding is thought to result in changes in the biochemical and physiological processes that are regulated by these receptors.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have neuroprotective effects, as well as to modulate the activity of certain enzymes and hormones.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate in lab experiments is its versatility. It can be used in a variety of different experiments and applications, and it is relatively easy to synthesize. However, there are some limitations to using this compound in lab experiments. For example, it can be difficult to separate the two isomers of this compound, and the purity of the compound can vary depending on the method of synthesis used.
Future Directions
There are a variety of potential future directions for research involving tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate. These include further investigations into the biochemical and physiological effects of this compound, as well as studies to investigate the mechanisms of action and potential new drug targets. In addition, further research could be done to develop new methods of synthesis and drug delivery. Finally, further research could be done to investigate the effects of various environmental factors on the growth and development of organisms.
Synthesis Methods
Tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate can be synthesized through a variety of different methods. The most common method involves the reaction of tert-butyl 3-hydroxyazetidine-1-carboxylate with 2-amino-1,3-thiazol-5-yl chloride in the presence of a base. This reaction produces a product that is a mixture of two isomers, the 2-amino-1,3-thiazol-5-yl-3-hydroxyazetidine-1-carboxylate and the 3-amino-2-thiazol-5-yl-3-hydroxyazetidine-1-carboxylate. These isomers can then be separated by chromatography or other methods in order to obtain pure this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate involves the reaction of tert-butyl 3-(2-bromoacetyl)-3-hydroxyazetidine-1-carboxylate with 2-amino-1,3-thiazole-5-carboxylic acid followed by deprotection of the tert-butyl group.", "Starting Materials": [ "tert-butyl 3-(2-bromoacetyl)-3-hydroxyazetidine-1-carboxylate", "2-amino-1,3-thiazole-5-carboxylic acid" ], "Reaction": [ "Step 1: tert-butyl 3-(2-bromoacetyl)-3-hydroxyazetidine-1-carboxylate is reacted with 2-amino-1,3-thiazole-5-carboxylic acid in the presence of a base such as potassium carbonate in DMF to yield tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate.", "Step 2: The tert-butyl group is deprotected using TFA in DCM to yield the final product, tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate." ] } | |
CAS RN |
1692418-05-5 |
Molecular Formula |
C11H17N3O3S |
Molecular Weight |
271.34 g/mol |
IUPAC Name |
tert-butyl 3-(2-amino-1,3-thiazol-5-yl)-3-hydroxyazetidine-1-carboxylate |
InChI |
InChI=1S/C11H17N3O3S/c1-10(2,3)17-9(15)14-5-11(16,6-14)7-4-13-8(12)18-7/h4,16H,5-6H2,1-3H3,(H2,12,13) |
InChI Key |
ZPEBMWJCGLNWMN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)(C2=CN=C(S2)N)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
